2-Bromo-6-chloro-N-(4-fluorophenyl)acridin-9-amine
Overview
Description
The compound “2-Bromo-6-chloro-N-(4-fluorophenyl)acridin-9-amine” is a derivative of acridine, which is a tricyclic compound and a group of compounds of similar structure that are often used in creating dyes and therapeutic agents . The compound has bromo, chloro, fluoro substituents and an amine group attached to the acridine structure.
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the planar acridine core, with the various substituents adding to the complexity of the structure. The presence of halogens (bromine, chlorine, and fluorine) and an amine group would also significantly influence the chemical properties of the compound .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the electron-rich acridine core and the various substituents. The amine group might undergo reactions typical for amines, such as protonation, alkylation, or acylation. The halogens might be displaced in nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of an acridine core and various substituents would likely make it a solid at room temperature. It might have moderate to low solubility in water due to the presence of the polar amine group and nonpolar acridine core .Mechanism of Action
Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s used as a therapeutic agent, its mechanism would depend on the specific biological target. Acridine derivatives are often intercalating agents that can insert between DNA base pairs, disrupting DNA processes .
Safety and Hazards
As with any chemical compound, handling “2-Bromo-6-chloro-N-(4-fluorophenyl)acridin-9-amine” would require proper safety precautions. Direct contact, inhalation, or ingestion should be avoided. It’s also important to note that some acridine derivatives are known to be mutagenic and potentially carcinogenic .
Future Directions
The study of acridine derivatives is a rich field with potential applications in medicine, particularly in anticancer and antimicrobial therapies . The specific compound “2-Bromo-6-chloro-N-(4-fluorophenyl)acridin-9-amine” could be of interest in these areas, but further studies would be needed to explore its potential uses and effects.
properties
IUPAC Name |
2-bromo-6-chloro-N-(4-fluorophenyl)acridin-9-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H11BrClFN2/c20-11-1-8-17-16(9-11)19(23-14-5-3-13(22)4-6-14)15-7-2-12(21)10-18(15)24-17/h1-10H,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZDOHULSIUTHPX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC2=C3C=C(C=CC3=NC4=C2C=CC(=C4)Cl)Br)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H11BrClFN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00809075 |
Source
|
| Record name | 2-Bromo-6-chloro-N-(4-fluorophenyl)acridin-9-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00809075 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
401.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-chloro-N-(4-fluorophenyl)acridin-9-amine | |
CAS RN |
62383-29-3 |
Source
|
| Record name | 2-Bromo-6-chloro-N-(4-fluorophenyl)acridin-9-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00809075 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Thieno[2,3-b]pyridin-6(7H)-one](/img/structure/B3355268.png)
![3-Methyl-3,5-dihydro-4H-pyrrolo[2,3-c][1,8]naphthyridin-4-one](/img/structure/B3355279.png)
![[1,4]Oxazepino[4,5-a]indole, 1,2,4,5,7,8,9,10-octahydro-](/img/structure/B3355324.png)
![10,10a-Dihydroimidazo[1,5-b]isoquinoline-1,3(2H,5H)-dione](/img/structure/B3355326.png)
![[1-(Methoxymethyl)imidazol-2-yl]-phenylmethanone](/img/structure/B3355360.png)